Cas no 6277-07-2 (N,N''-bis(2-methoxyphenyl)piperazine-1,4-dicarboxamide)

• Product Name: N,N''-bis(2-methoxyphenyl)piperazine-1,4-dicarboxamide
• CAS No: 6277-07-2
• MF: C₂₀H₂₄N₄O₄
• MW: 384.428964614868
• CID: 957762
• PubChem ID: 235004
• Update Time: 2025-04-19

N,N''-bis(2-methoxyphenyl)piperazine-1,4-dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N,N''-bis(2-methoxyphenyl)piperazine-1,4-dicarboxamide
• 1,4-piperazinedicarboxamide, N~1~,N~4~-bis(2-methoxyphenyl)-
• CHEMBL1794105
• HMS2751J06
• N~1~,N~4~-Bis(2-methoxyphenyl)piperazine-1,4-dicarboximidic acid
• 1-N,4-N-bis(2-methoxyphenyl)piperazine-1,4-dicarboxamide
• NSC35930
• 6277-07-2
• AKOS003324344
• STK444042
• N,N'-bis(2-methoxyphenyl)-1,4-piperazinedicarboxamide
• DTXSID70978429
• N1N4-BIS(2-METHOXYPHENYL)PIPERAZINE-14-DICARBOXAMIDE
• N,N'-bis(2-methoxyphenyl)piperazine-1,4-dicarboxamide
• NSC-35930
• SMR000393876
• MLS000738112

• Inchi： 1S/C20H24N4O4/c1-27-17-9-5-3-7-15(17)21-19(25)23-11-13-24(14-12-23)20(26)22-16-8-4-6-10-18(16)28-2/h3-10H,11-14H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key： QXHGVGHSQXTOSU-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1OC)N1CCN(C(NC2C=CC=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 384.17992
• Monoisotopic Mass: 384.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 83.14
• LogP: 3.10720